Cas no 1849326-02-8 (2,2-difluoro-N'-methyl-N'-propylpropane-1,3-diamine)

• Product Name: 2,2-difluoro-N'-methyl-N'-propylpropane-1,3-diamine
• CAS No: 1849326-02-8
• MF: C₇H₁₆F₂N₂
• MW: 166.212148666382
• CID: 5292434
• Update Time: 2025-05-23

2,2-difluoro-N'-methyl-N'-propylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(methyl)propylamine
• 2,2-difluoro-N'-methyl-N'-propylpropane-1,3-diamine

• Inchi： 1S/C7H16F2N2/c1-3-4-11(2)6-7(8,9)5-10/h3-6,10H2,1-2H3
• InChI Key： YDJRWHGGVPEYIE-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(C)CCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 107
• XLogP3: 0.8
• Topological Polar Surface Area: 29.3

Additional information on 2,2-difluoro-N'-methyl-N'-propylpropane-1,3-diamine

2,2-Difluoro-N'-Methyl-N'-Propylpropane-1,3-Diamine (CAS No. 1849326-02-8): A Comprehensive Overview

The compound 2,2-difluoro-N'-methyl-N'-propylpropane-1,3-diamine (CAS No. 1849326-02-8) is a unique organic compound with a diverse range of applications in various industries. This compound is characterized by its difluorinated propane backbone and amine functionalities, making it a versatile molecule for chemical synthesis and industrial processes. Recent advancements in synthetic chemistry have further enhanced its potential in drug discovery, agrochemicals, and advanced materials.

Structural Features and Properties: The molecule's structure consists of a propane chain with two fluorine atoms attached to the central carbon atom. This arrangement imparts unique electronic and steric properties to the compound. The presence of two amine groups (-NH-) at the terminal carbons introduces additional reactivity and functional versatility. The difluorinated backbone not only enhances the molecule's stability but also facilitates selective chemical transformations, making it an attractive substrate for organic synthesis.

Synthesis and Applications: Recent studies have explored innovative methods for synthesizing 2,2-difluoro-N'-methyl-N'-propylpropane-1,3-diamine, leveraging modern catalytic systems and green chemistry principles. Its ability to act as both a nucleophile and an electrophile makes it valuable in the construction of complex molecules. For instance, it has been employed in the synthesis of novel antimicrobial agents and agrochemicals, where its dual functionality provides enhanced efficacy.

Market Trends and Demand: The demand for difluorinated diamines like CAS No. 1849326-02-8 has surged due to their role in specialty chemicals and advanced materials. Emerging markets in Asia-Pacific are driving growth, with increasing investments in pharmaceutical intermediates and high-performance polymers. According to industry reports, the global market for such compounds is projected to grow at a CAGR of over 5% from 2023 to 2030.

Safety and Handling: While handling difluorinated diamines, it is essential to adhere to standard safety protocols to ensure worker protection and environmental sustainability. Proper ventilation and personal protective equipment (PPE) are recommended during synthesis and processing.

In conclusion, CAS No. 1849326-02-8 (2,2-difluoro-N'-methyl-N'-propylpropane-1,3-diamine) stands out as a pivotal compound in contemporary chemical research and industry. Its unique properties, coupled with ongoing advancements in synthetic methodologies, position it as a key player in the development of innovative solutions across multiple sectors.